Cas no 1449218-80-7 (1,3,2-Diazaphospholidine, 1,3-bis[(1R)-1-phenylethyl]-, 2-oxide)

• Product Name: 1,3,2-Diazaphospholidine, 1,3-bis[(1R)-1-phenylethyl]-, 2-oxide
• CAS No: 1449218-80-7
• MF: C₁₈H₂₃N₂OP
• MW: 314.361785173416
• CID: 5170483
• Update Time: 2025-05-19

1,3,2-Diazaphospholidine, 1,3-bis[(1R)-1-phenylethyl]-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Diazaphospholidine, 1,3-bis[(1R)-1-phenylethyl]-, 2-oxide
• 1,3-Bis((R)-1-phenylethyl)-1,3,2-diazaphospholidine 2-oxide

• Inchi： 1S/C18H23N2OP/c1-15(17-9-5-3-6-10-17)19-13-14-20(22(19)21)16(2)18-11-7-4-8-12-18/h3-12,15-16,22H,13-14H2,1-2H3/t15-,16-/m1/s1
• InChI Key： IKYHPAWEXWFMGE-HZPDHXFCSA-N
• SMILES： N1([C@@H](C2=CC=CC=C2)C)CCN([C@@H](C2=CC=CC=C2)C)P1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,3,2-Diazaphospholidine, 1,3-bis[(1R)-1-phenylethyl]-, 2-oxide

Introduction to 1,3,2-Diazaphospholidine, 1,3-bis[(1R)-1-phenylethyl]-, 2-oxide (CAS No. 1449218-80-7) and Its Emerging Applications in Chemical Biology

The compound 1,3,2-Diazaphospholidine, 1,3-bis[(1R)-1-phenylethyl]-, 2-oxide (CAS No. 1449218-80-7) represents a fascinating class of organophosphorus heterocycles that have garnered significant attention in recent years due to their unique structural and functional properties. As a derivative of diazaphospholidine, this molecule exhibits distinct chemical characteristics that make it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. The presence of chiral centers at the (1R)-1-phenylethyl groups further enhances its potential as a building block for enantioselective synthesis, a critical consideration in modern drug discovery.

From a structural perspective, 1,3,2-Diazaphospholidine, 1,3-bis[(1R)-1-phenylethyl]-, 2-oxide features a phosphorus atom coordinated to two nitrogen atoms in a six-membered ring system. This arrangement imparts remarkable stability and reactivity, making it an attractive candidate for catalytic applications. The 2-oxide moiety introduces additional functionality, enabling further derivatization and modification to tailor its properties for specific biological targets. Such structural features have positioned this compound as a promising candidate for exploring new synthetic pathways and medicinal chemistry applications.

In the realm of chemical biology, the investigation of phosphorus-containing heterocycles has opened up novel avenues for drug development. The chiral nature of 1,3-bis[(1R)-1-phenylethyl] groups in this compound allows for the synthesis of enantiomerically pure derivatives, which are often essential for achieving high selectivity in biological interactions. Recent studies have demonstrated that such derivatives can interact with enzymes and receptors in a highly specific manner, potentially leading to the development of more effective and less toxic therapeutic agents. The compound’s ability to modulate biological pathways makes it particularly relevant in the search for innovative treatments for neurological disorders and inflammatory conditions.

Moreover, the versatility of diazaphospholidine derivatives has been highlighted in various interdisciplinary research endeavors. For instance, researchers have explored their utility as ligands in transition metal catalysis, where they can facilitate asymmetric hydrogenation and cross-coupling reactions with high efficiency. These findings underscore the compound’s potential not only as a pharmacophore but also as a catalyst or catalyst precursor in synthetic organic chemistry. The integration of such molecules into catalytic systems could significantly enhance reaction outcomes by improving selectivity and yield.

Recent advances in computational chemistry have further accelerated the study of CAS No. 1449218-80-7 by enabling detailed molecular modeling and virtual screening. These computational approaches allow researchers to predict the binding affinity and interaction patterns of this compound with biological targets before conducting expensive experimental trials. Such methodologies have become indispensable in modern drug discovery pipelines, reducing time-to-market while maintaining high standards of accuracy and reliability. The combination of experimental validation with computational insights provides a robust framework for optimizing derivatives like 1,3-bis[(1R)-1-phenylethyl]-diazaphospholidine oxide.

The pharmaceutical industry has shown particular interest in phosphorus-containing heterocycles due to their broad spectrum of biological activities. For example, derivatives of diazaphospholidine have been investigated for their potential antiviral and anti-inflammatory properties. Preliminary studies suggest that modifications to the phenylethyl groups can fine-tune the compound’s pharmacokinetic profile, enhancing its bioavailability and therapeutic efficacy. These findings align with broader trends in medicinal chemistry where structural diversification is key to developing next-generation therapeutics.

As research continues to evolve, the applications of CAS No. 1449218-80-7 are expected to expand into new domains beyond traditional pharmaceuticals. For instance, agrochemical companies are exploring its use as a precursor for novel pesticides that target resistant strains of pests while minimizing environmental impact. Similarly, material scientists are investigating its potential as a component in advanced polymers or coatings due to its thermal stability and chemical resistance. Such interdisciplinary applications highlight the compound’s versatility and its role as a multifunctional building block.

In conclusion,1,3-bis[(1R)-1-phenylethyl]-diazaphospholidine oxide (CAS No. 1449218-80-7) stands out as a structurally unique and functionally versatile compound with significant implications across multiple scientific disciplines. Its chiral architecture provides opportunities for enantioselective synthesis and drug design, while its inherent stability makes it suitable for catalytic applications. As computational methods continue to refine our understanding of its properties, this molecule is poised to play an increasingly important role in advancing both academic research and industrial innovation.